Cas no 2172454-98-5 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid
• CAS No: 2172454-98-5
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6433767
• PubChem ID: 165817396
• Update Time: 2025-07-24

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid
• 2172454-98-5
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
• EN300-1565302

• Inchi： 1S/C27H30N2O5/c1-16(7-6-12-24(30)29-13-21-22(14-29)25(21)26(31)32)28-27(33)34-15-23-19-10-4-2-8-17(19)18-9-3-5-11-20(18)23/h2-5,8-11,16,21-23,25H,6-7,12-15H2,1H3,(H,28,33)(H,31,32)
• InChI Key： SQYZVJCUTOEUHY-UHFFFAOYSA-N
• SMILES： OC(C1C2CN(C(CCCC(C)NC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)=O)CC21)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid

Introduction to 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid (CAS No. 2172454-98-5)

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid, identified by its CAS number 2172454-98-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate cyclic and acyclic structures, which contribute to its unique chemical properties and potential biological activities. The presence of a fluoren-9-ylmethoxycarbonyl moiety and an azabicyclo3.1.0hexane core suggests a high degree of molecular complexity, making it a subject of interest for researchers exploring novel drug candidates.

The structural features of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid position it as a promising candidate for further investigation in medicinal chemistry. The fluorenyl group, known for its rigidity and electronic properties, can influence the compound's solubility, bioavailability, and interaction with biological targets. Additionally, the azabicyclo3.1.0hexane scaffold is often associated with enhanced metabolic stability and improved pharmacokinetic profiles, which are critical factors in drug development.

In recent years, there has been growing interest in the use of bicyclic compounds in drug design due to their ability to mimic natural products and exhibit unique binding affinities. The azabicyclo3.1.0hexane moiety in this compound is particularly noteworthy, as it introduces a conformationally constrained environment that can optimize interactions with biological receptors. This structural motif has been explored in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

The fluoren-9-ylmethoxycarbonyl group is another key feature that contributes to the compound's potential utility. This protecting group is commonly used in peptide synthesis but has also been incorporated into small molecules to enhance their pharmacological properties. The methoxycarbonyl moiety can influence the compound's reactivity and stability, making it a valuable tool for medicinal chemists seeking to modulate biological activity.

Current research in the field of bioconjugates and proteolysis-targeting chimeras (PROTACs) has highlighted the importance of functional groups that can enhance target engagement and improve drug delivery systems. The structural design of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid aligns well with these trends, as it incorporates elements that could facilitate targeted delivery and increased therapeutic efficacy.

One of the most exciting aspects of this compound is its potential application in structure-based drug design. By leveraging computational methods such as molecular docking and homology modeling, researchers can predict how this molecule might interact with specific biological targets. These predictions can then be validated through experimental studies, providing valuable insights into the compound's mechanism of action.

The synthesis of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid presents both challenges and opportunities for synthetic chemists. The complex cyclic structure requires careful planning and execution to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules with precision.

In conclusion, 3-5-(({(9H-fluoren)-9-ylmethoxycarbonyl}amino)hexanoyl)-3 azabicyclo 3 . 1 . 0 hexane - 6 - carboxylic acid (CAS No . 2172454 - 98 - 5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutics.